4-Butoxybenzo[b]thiophene-6-carboxylic acid

• Molecular Formula: C13H14O3S
• Molecular Weight: 250.32 g/mol
• IUPAC Name: 4-butoxy-1-benzothiophene-6-carboxylic acid
• InChI: InChI=1S/C13H14O3S/c1-2-3-5-16-11-7-9(13(14)15)8-12-10(11)4-6-17-12/h4,6-8H,2-3,5H2,1H3,(H,14,15)
• InChI Key: GQIJUMHELNXNLR-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C2C=CSC2=CC(=C1)C(=O)O

Description

4-Butoxybenzo[b]thiophene-6-carboxylic acid (CAS 1291489-72-9) is a heterocyclic compound featuring a benzo[b]thiophene core substituted with a butoxy group at the 4-position and a carboxylic acid at the 6-position. Its molecular formula is C₁₃H₁₄O₃S, with a molecular weight of 250.31 g/mol and a purity of ≥97% . This compound is of interest in medicinal chemistry and organic synthesis, particularly as a building block for drug discovery or materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Butoxybenzo[b]thiophene-6-carboxylic acid typically involves the formation of the benzothiophene core followed by the introduction of the butoxy and carboxylic acid groups. One common method involves the cyclization of a suitable precursor, such as a 2-alkynylthiophenol, under acidic conditions to form the benzothiophene ring. Subsequent functionalization steps introduce the butoxy and carboxylic acid groups .

Industrial Production Methods

Industrial production methods for 4-Butoxybenzo[b]thiophene-6-carboxylic acid may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often include the use of continuous flow reactors and advanced purification techniques to produce the compound on a commercial scale .

Chemical Reactions Analysis

Types of Reactions

4-Butoxybenzo[b]thiophene-6-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or an aldehyde.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Electrophilic substitution reactions typically require strong acids or Lewis acids as catalysts.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce alcohols or aldehydes .

Scientific Research Applications

Chemistry

• Building Block for Synthesis : This compound is utilized as a precursor in the synthesis of various derivatives that may exhibit enhanced properties or activities.
• Reagent in Organic Reactions : It serves as a reagent in different organic reactions, contributing to the development of new chemical entities.

Biology

• Antimicrobial Activity : Research indicates that derivatives of benzo[b]thiophene compounds exhibit significant antimicrobial properties against various bacterial strains, including multidrug-resistant Mycobacterium tuberculosis .
• Anticancer Potential : Studies have shown that certain derivatives demonstrate cytotoxic effects against cancer cell lines, suggesting potential applications in cancer therapy. For example, compounds derived from benzo[b]thiophene structures have been evaluated for their inhibitory effects on tumor cell growth .

Medicine

• Therapeutic Agent Development : Ongoing research is exploring the potential of 4-butoxybenzo[b]thiophene-6-carboxylic acid as a therapeutic agent for diseases such as tuberculosis and cancer due to its biological activity .

Material Science

• Organic Semiconductors : The compound is being investigated for its application in developing organic semiconductors, which are crucial for electronic devices.
• Light Emitting Diodes (OLEDs) : It plays a role in the formulation of materials used in OLED technology due to its electronic properties.

Data Tables

Application Area	Specific Use	Example Findings
Chemistry	Synthesis	Used as a building block for complex molecules
Biology	Antimicrobial	Effective against Mycobacterium tuberculosis with MIC values ranging from 0.60 to 22.86 µg/mL
Medicine	Therapeutic	Potential anti-tuberculosis and anticancer agent
Industry	Materials	Investigated for use in organic semiconductors and OLEDs

Case Studies

• Antimicrobial Activity Against Mycobacterium tuberculosis :
  • A study evaluated various benzo[b]thiophene derivatives, including those related to 4-butoxybenzo[b]thiophene-6-carboxylic acid, showing promising results against both active and dormant forms of Mycobacterium tuberculosis with low minimum inhibitory concentrations (MICs) indicating high efficacy .
• Cytotoxicity Against Cancer Cell Lines :
  • Research assessed the cytotoxic effects of several derivatives on human cancer cell lines, revealing that some compounds exhibited significant growth inhibition, making them candidates for further development as anticancer agents .

Mechanism of Action

The mechanism of action of 4-Butoxybenzo[b]thiophene-6-carboxylic acid involves its interaction with specific molecular targets and pathways. For example, its antimicrobial activity may be due to its ability to disrupt bacterial cell membranes or inhibit key enzymes involved in bacterial metabolism. Similarly, its anticancer properties may be related to its ability to induce apoptosis or inhibit cell proliferation .

Comparison with Similar Compounds

Structural and Functional Group Variations

The 4-position substituent on the benzo[b]thiophene-6-carboxylic acid scaffold significantly influences physicochemical properties and reactivity. Key analogues include:

Compound Name	Substituent (4-position)	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Properties/Applications
4-Hydroxybenzo[b]thiophene-6-carboxylic acid	-OH	C₉H₆O₃S	194.20	33880-31-8	High polarity; hydrogen bonding capability
4-Isopropoxybenzo[b]thiophene-6-carboxylic acid	-OCH(CH₃)₂	C₁₂H₁₂O₃S	236.28	Not specified	Moderate lipophilicity; safety protocols required for handling
4-((4-Methylbenzyl)oxy)benzo[b]thiophene-6-carboxylic acid	-OCH₂(C₆H₄CH₃)	C₁₇H₁₄O₃S	298.36	1291488-91-9	Bulky aromatic substituent; potential for π-π interactions
4-Phenylbenzo[b]thiophene-6-carboxylic acid	-C₆H₅	C₁₄H₁₀O₂S	250.29	100046-85-3	Enhanced rigidity; used in materials science
4-Butoxybenzo[b]thiophene-6-carboxylic acid	-O(CH₂)₃CH₃	C₁₃H₁₄O₃S	250.31	1291489-72-9	Balanced lipophilicity; versatile synthetic intermediate

Physicochemical Properties

• Polarity: The hydroxyl derivative (CAS 33880-31-8) exhibits the highest polarity due to its -OH group, leading to increased solubility in polar solvents like water or methanol . In contrast, the butoxy and isopropoxy analogues show reduced polarity, favoring solubility in organic solvents (e.g., DCM, ethyl acetate).
• Thermal Stability : Aryl-substituted derivatives (e.g., 4-phenyl and 4-p-tolyl) demonstrate higher thermal stability, attributed to resonance stabilization of the aromatic ring .
• Reactivity : The methyl ester of 4-hydroxybenzo[b]thiophene-6-carboxylic acid (CAS 314725-14-9) can undergo hydrolysis to regenerate the carboxylic acid, a property exploited in prodrug design .

Biological Activity

4-Butoxybenzo[b]thiophene-6-carboxylic acid is a compound belonging to the benzo[b]thiophene family, which is recognized for its diverse biological activities. This article explores the biological activity of this compound, focusing on its potential therapeutic applications, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound can be represented by the molecular formula $C_{15}H_{12}O_2S$, featuring a benzo[b]thiophene core with a butoxy substituent and a carboxylic acid group. The structural characteristics contribute to its lipophilicity and reactivity, influencing its biological interactions.

Biological Activity Overview

Research indicates that derivatives of benzo[b]thiophenes exhibit a range of biological activities, including:

• Antimicrobial Activity : Compounds in this class have demonstrated effectiveness against various pathogens, including Mycobacterium tuberculosis (MTB) and other drug-resistant strains .
• Anticancer Properties : Certain derivatives have shown promise in inhibiting cancer cell proliferation, particularly through interactions with key proteins involved in tumor growth .
• Anti-inflammatory Effects : The presence of the carboxylic acid group enhances the compound's potential as an anti-inflammatory agent.

The mechanisms through which 4-butoxybenzo[b]thiophene-6-carboxylic acid exerts its biological effects include:

• Enzyme Inhibition : Studies have indicated that compounds from this class can inhibit enzymes crucial for bacterial survival, such as DprE1 in MTB, disrupting essential metabolic pathways .
• Receptor Modulation : Some derivatives act as antagonists or agonists at various receptors, influencing cellular signaling pathways related to inflammation and cancer progression.

Antimicrobial Activity

A study evaluated several benzo[b]thiophene derivatives against MTB. The results showed that certain compounds had minimum inhibitory concentrations (MICs) as low as 0.60 μg/mL against dormant strains, indicating strong antimicrobial potential .

Compound	MIC (μg/mL)	Activity Type
7b	2.73	Active MTB
8c	0.60	Dormant MTB
8g	0.61	Dormant MTB

Anticancer Activity

Another research focused on the anticancer properties of thiophene derivatives, including those similar to 4-butoxybenzo[b]thiophene-6-carboxylic acid. The study revealed significant cytotoxic effects against human cancer cell lines such as HeLa and Panc-1, with selectivity indices indicating low toxicity to normal cells .

Compound	IC50 (μM)	Cell Line
11	10	HeLa
13	15	Panc-1